t-Butyl 3-{[(methylsulfanyl)carbothioyl]amino}propylcarbamate

• Molecular Formula: C10H20N2O2S2
• Molecular Weight: 264.4 g/mol
• IUPAC Name: tert-butyl N-[3-(methylsulfanylcarbothioylamino)propyl]carbamate
• InChI: InChI=1S/C10H20N2O2S2/c1-10(2,3)14-8(13)11-6-5-7-12-9(15)16-4/h5-7H2,1-4H3,(H,11,13)(H,12,15)
• InChI Key: DUZNFBZGQMXLPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCNC(=S)SC

Description

T-Butyl 3-{[(methylsulfanyl)carbothioyl]amino}propylcarbamate is a useful research compound. Its molecular formula is C10H20N2O2S2 and its molecular weight is 264.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of t-butyl 3-aminopropylcarbamate (6 g) and triethylamine (5.03 ml) in tetrahydrofuran (10 ml) was added dropwise carbon disulfide (2.07 ml), and the mixture was stirred at room temperature for 2.5 hours. To the reaction mixture was added dropwise methyl iodide (2.14 ml), and the mixture was stirred at room temperature for 0.5 hour. To the reaction mixture was added a saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over sodium sulfate, and the solvent was evaporated under reduced pressure to give the title compound (11 g) as crude oil.